Cas no 503-06-0 (phytomonic acid)

phytomonic acid structure
phytomonic acid structure
Product name:phytomonic acid
CAS No:503-06-0
MF:C19H36O2
MW:296.487946510315
CID:933515
PubChem ID:10417

phytomonic acid Chemical and Physical Properties

Names and Identifiers

    • phytomonic acid
    • DTXSID10964568
    • 10-(2-Hexylcyclopropyl)decanoic acid
    • Q27131091
    • IJKRDVKGCQRKBI-UHFFFAOYSA-N
    • 10-(2-Hexylcyclopropyl)decanoic acid #
    • cis-11,12-Methyleneoctadecanoic acid
    • 11,12-methyleneoctadecanoic acid
    • 503-06-0
    • CHEBI:61456
    • Cyclopropanedecanoic acid, 2-hexyl-
    • SCHEMBL524999
    • acide methylene-11,12-octadecanoique
    • Decanoic acid, 10-(2-hexylcyclopropyl)
    • 2-Hexyl-cyclopropanedecanoic acid
    • 11,12-Methylenoctadecansaeure
    • HY-124003
    • CS-0083841
    • Inchi: InChI=1S/C19H36O2/c1-2-3-4-10-13-17-16-18(17)14-11-8-6-5-7-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
    • InChI Key: IJKRDVKGCQRKBI-UHFFFAOYSA-N
    • SMILES: CCCCCCC1CC1CCCCCCCCCC(=O)O

Computed Properties

  • Exact Mass: 296.272
  • Monoisotopic Mass: 296.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 0.923
  • Boiling Point: 408.7°Cat760mmHg
  • Flash Point: 180°C
  • Refractive Index: 1.47

phytomonic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64936-10mg
Phytomonic Acid
503-06-0 98%
10mg
¥5878.00 2023-09-09
A2B Chem LLC
AG19684-10mg
phytomonic acid
503-06-0 ≥98%
10mg
$473.00 2024-04-19
A2B Chem LLC
AG19684-1mg
phytomonic acid
503-06-0 ≥98%
1mg
$61.00 2024-04-19
1PlusChem
1P00DARO-5mg
phytomonic acid
503-06-0 ≥98%
5mg
$366.00 2024-05-01
SHENG KE LU SI SHENG WU JI SHU
sc-205435-1mg
Phytomonic Acid,
503-06-0
1mg
¥737.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-205435-1 mg
Phytomonic Acid,
503-06-0
1mg
¥737.00 2023-07-10
1PlusChem
1P00DARO-10mg
phytomonic acid
503-06-0 ≥98%
10mg
$638.00 2024-05-01
A2B Chem LLC
AG19684-5mg
phytomonic acid
503-06-0 ≥98%
5mg
$268.00 2024-04-19
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64936-1mg
Phytomonic Acid
503-06-0 98%
1mg
¥816.00 2023-09-09
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci64936-5mg
Phytomonic Acid
503-06-0 98%
5mg
¥3306.00 2023-09-09

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